Cas no 926218-72-6 (6,8-difluoro-1,2,3,4-tetrahydroquinoline)

6,8-Difluoro-1,2,3,4-tetrahydroquinoline is a fluorinated tetrahydroquinoline derivative with potential applications in pharmaceutical and agrochemical research. The incorporation of fluorine atoms at the 6 and 8 positions enhances its electronic properties and metabolic stability, making it a valuable intermediate for drug discovery. Its saturated tetrahydroquinoline core provides structural rigidity, which can improve binding affinity in target interactions. The compound's synthetic versatility allows for further functionalization, enabling the development of novel bioactive molecules. Its stability under various reaction conditions and compatibility with common synthetic methodologies make it a practical choice for medicinal chemistry applications. The presence of fluorine also contributes to increased lipophilicity, potentially improving membrane permeability in biologically active compounds.

6,8-difluoro-1,2,3,4-tetrahydroquinoline structure

926218-72-6 structure

Product Name:6,8-difluoro-1,2,3,4-tetrahydroquinoline

CAS No:926218-72-6

MF:C₉H₉F₂N

MW:169.171269178391

CID:3032110

PubChem ID:16768248

Update Time:2025-10-17

6,8-difluoro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

- 6,8-difluoro-1,2,3,4-tetrahydroquinoline
- 6,8-Difluoro-1,2,3,4-tetra hydroquinoline
- MFCD09041806
- AKOS000124222
- BS-52419
- QNKGSMNSRVNYLJ-UHFFFAOYSA-N
- EN300-36382
- SCHEMBL2361634
- Z234894893
- 926218-72-6
- CS-0247306
- N12715
- Inchi： 1S/C9H9F2N/c10-7-4-6-2-1-3-12-9(6)8(11)5-7/h4-5,12H,1-3H2
- InChI Key： QNKGSMNSRVNYLJ-UHFFFAOYSA-N
- SMILES： N1C2=C(C=C(F)C=C2F)CCC1

Computed Properties

Exact Mass: 169.07030562g/mol
Monoisotopic Mass: 169.07030562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 12Å²

6,8-difluoro-1,2,3,4-tetrahydroquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM421262-1g	6,8-difluoro-1,2,3,4-tetrahydroquinoline	926218-72-6	95%+	1g	$***	2023-05-29
eNovation Chemicals LLC	Y1229696-1g	6,8-Difluoro-1,2,3,4-tetra hydroquinoline	926218-72-6	95%	1g	$700	2024-06-03
Enamine	EN300-36382-0.05g	6,8-difluoro-1,2,3,4-tetrahydroquinoline	926218-72-6	95%	0.05g	$148.0	2023-07-06
Enamine	EN300-36382-0.1g	6,8-difluoro-1,2,3,4-tetrahydroquinoline	926218-72-6	95%	0.1g	$220.0	2023-07-06
Enamine	EN300-36382-0.25g	6,8-difluoro-1,2,3,4-tetrahydroquinoline	926218-72-6	95%	0.25g	$314.0	2023-07-06
Enamine	EN300-36382-0.5g	6,8-difluoro-1,2,3,4-tetrahydroquinoline	926218-72-6	95%	0.5g	$495.0	2023-07-06
Enamine	EN300-36382-1.0g	6,8-difluoro-1,2,3,4-tetrahydroquinoline	926218-72-6	95%	1.0g	$634.0	2023-07-06
Enamine	EN300-36382-2.5g	6,8-difluoro-1,2,3,4-tetrahydroquinoline	926218-72-6	95%	2.5g	$1332.0	2023-07-06
Enamine	EN300-36382-5.0g	6,8-difluoro-1,2,3,4-tetrahydroquinoline	926218-72-6	95%	5.0g	$2632.0	2023-07-06
Enamine	EN300-36382-10.0g	6,8-difluoro-1,2,3,4-tetrahydroquinoline	926218-72-6	95%	10.0g	$5138.0	2023-07-06